Cas no 1052553-40-8 (N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide)

• Product Name: N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide
• CAS No: 1052553-40-8
• MF: C₁₁H₂₁IN₄
• MW: 336.215714216232
• CID: 4570005
• PubChem ID: 16256631
• Update Time: 2025-10-28

N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-amine hydroiodide
• N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide

• Inchi： 1S/C11H20N4.HI/c1-9(2)8-12-11-14-13-10-6-4-3-5-7-15(10)11;/h9H,3-8H2,1-2H3,(H,12,14);1H
• InChI Key： LVUCDIXRGSXDQM-UHFFFAOYSA-N
• SMILES： N(C1=NN=C2CCCCCN12)CC(C)C.I

Additional information on N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide

Recent Advances in the Study of N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide (CAS: 1052553-40-8)

The compound N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide (CAS: 1052553-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazoloazepine core, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with GABA_A receptors, which are critical targets for anxiolytic and sedative drugs. Preliminary in vitro studies indicate that this compound exhibits high affinity for specific GABA_A receptor subtypes, suggesting its potential as a novel anxiolytic agent. Researchers have also explored its metabolic stability and pharmacokinetic profile, which are crucial for further drug development. The hydroiodide salt form has been particularly noted for its improved solubility and bioavailability compared to other salt forms.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Early-stage studies have demonstrated its ability to inhibit certain kinase enzymes involved in cancer cell proliferation. For instance, in vitro assays have shown that the compound can effectively suppress the activity of cyclin-dependent kinases (CDKs), which are often overexpressed in various cancers. These findings open new avenues for the development of targeted cancer therapies, although further in vivo studies are needed to validate these effects.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Recent publications highlight innovative synthetic routes that improve yield and purity while reducing the environmental impact of the manufacturing process. One such approach involves a one-pot multicomponent reaction, which significantly streamlines the synthesis and reduces the need for hazardous reagents. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain. For example, the compound's potential off-target effects and long-term safety profile are not yet fully understood. Ongoing research aims to address these gaps through comprehensive toxicology studies and advanced computational modeling. Additionally, the structural complexity of the molecule presents hurdles in formulation development, particularly for oral delivery. Researchers are actively investigating novel drug delivery systems, such as nanoparticle-based carriers, to overcome these limitations.

In conclusion, N-(2-Methylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-amine Hydroiodide (CAS: 1052553-40-8) represents a compelling candidate for further development in both CNS and oncology therapeutics. Its unique pharmacological profile and recent synthetic advancements position it as a molecule of high interest in the pharmaceutical industry. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ensuring that this compound can realize its full therapeutic potential.